Cas no 1353969-64-8 (N-[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide)

• Product Name: N-[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide
• CAS No: 1353969-64-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 2163274
• Update Time: 2025-05-20

N-[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-amino-acetyl)-pyrrolidin-3-yl]-n-cyclopropyl-acetamide
• N-(1-(2-Aminoacetyl)pyrrolidin-3-yl)-N-cyclopropylacetamide
• N-[1-(2-aminoacetyl)pyrrolidin-3-yl]-N-cyclopropylacetamide
• (R)-N-(1-(2-Aminoacetyl)pyrrolidin-3-yl)-N-cyclopropylacetamide
• (S)-N-(1-(2-Aminoacetyl)pyrrolidin-3-yl)-N-cyclopropylacetamide
• AM93659
• N-[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide

• Inchi： 1S/C11H19N3O2/c1-8(15)14(9-2-3-9)10-4-5-13(7-10)11(16)6-12/h9-10H,2-7,12H2,1H3
• InChI Key： QCAHFBJTQAUGNZ-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1CN(C(CN)=O)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide

Professional Introduction to N-[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide (CAS No. 1353969-64-8)

N-[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide, a compound with the CAS number 1353969-64-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, particularly its N-[1-(2-amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide backbone, make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of N-[1-(2-amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide incorporates several key functional groups that contribute to its biological activity. The presence of an amino-acetyl moiety and a cyclopropyl group provides a framework that is conducive to interactions with biological targets. These structural elements have been extensively studied in the context of developing novel pharmacological agents. The amino-acetyl group, for instance, can serve as a hinge region, facilitating binding to specific protein targets, while the cyclopropyl group can enhance metabolic stability and binding affinity.

Recent research in the field of medicinal chemistry has highlighted the importance of incorporating heterocyclic structures into drug candidates. The pyrrolidine ring in N-[1-(2-amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide is a classic example of such a structural motif. Pyrrolidine derivatives have shown promise in various therapeutic applications, including central nervous system (CNS) disorders, infectious diseases, and cancer. The specific arrangement of atoms within this ring system allows for optimal interactions with biological receptors and enzymes, making it an attractive scaffold for drug design.

In the context of current pharmaceutical research, N-[1-(2-amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide has been investigated for its potential role in modulating key biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as inflammation and neurodegeneration. The precise mechanism of action remains an area of active investigation, but preliminary findings are encouraging. Researchers are particularly interested in how the compound interacts with target proteins at the molecular level, as this information can guide further optimization efforts.

The synthesis of N-[1-(2-amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis and catalytic processes have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of N-[1-(2-amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide but also provide valuable insights into its structural properties.

One of the most compelling aspects of N-[1-(2-amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide is its potential for further chemical modification. The presence of multiple functional groups allows for diverse derivatization strategies, enabling researchers to explore a wide range of biological activities. By introducing different substituents or altering existing functional groups, new analogs can be generated with tailored properties. This flexibility is crucial in drug discovery, as it allows for the optimization of pharmacokinetic and pharmacodynamic profiles.

The pharmacological profile of N-[1-(2-amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide is still being elucidated, but initial studies suggest that it may possess significant therapeutic potential. In vitro assays have demonstrated activity against various biological targets, including enzymes and receptors relevant to human health. These findings have prompted further investigation into its potential applications in treating conditions such as chronic inflammation and neurodegenerative diseases. The compound's ability to modulate key signaling pathways makes it a valuable tool for understanding disease mechanisms and developing new treatments.

As research progresses, N-[1-(2-amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide is expected to play a crucial role in advancing our understanding of pharmacology and drug design. The combination of its unique structural features and promising biological activity positions it as a cornerstone compound in medicinal chemistry research. Future studies will likely focus on refining synthetic routes, exploring new derivatives, and conducting preclinical evaluations to assess its safety and efficacy profile.

The development of novel pharmaceutical agents relies heavily on the contributions of interdisciplinary research teams composed of chemists, biologists, and clinicians. N-[1-(2-amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide exemplifies the collaborative nature of modern drug discovery efforts. By integrating knowledge from various scientific disciplines, researchers can accelerate the identification and optimization of compounds with therapeutic potential.

In conclusion, N-[1-(2-amino-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide (CAS No. 1353969-64-8) represents a significant advancement in pharmaceutical chemistry with considerable promise for future medical applications. Its unique structure, combined with preliminary evidence of biological activity, makes it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make meaningful contributions to the development of novel therapeutics.